Cas no 1020036-52-5 (7-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 7-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1020036-52-5
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• CID: 6635244
• PubChem ID: 119008294
• Update Time: 2025-10-18

7-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine, 7-bromo-3-chloro-
• EN300-7755260
• 1020036-52-5
• 7-Bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine
• 7-Bromo-3-chloro[1,2,4]triazolo[4,3-a]pyridine
• 7-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine

• Inchi： 1S/C6H3BrClN3/c7-4-1-2-11-5(3-4)9-10-6(11)8/h1-3H
• InChI Key： VKJDULANWDFTES-UHFFFAOYSA-N
• SMILES： C12=NN=C(Cl)N1C=CC(Br)=C2

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 2.03±0.1 g/cm3(Predicted)
• pka: -0.08±0.50(Predicted)

Additional information on 7-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine

7-Bromo-3-Chloro-[1,2,4]Triazolo[4,3-a]Pyridine: A Comprehensive Overview

The compound 7-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine, identified by the CAS number 1020036-52-5, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their unique electronic properties and structural versatility. The presence of bromine and chlorine substituents at positions 7 and 3, respectively, imparts distinct chemical reactivity and stability to the molecule.

Recent studies have highlighted the potential of 7-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine in the development of advanced materials for optoelectronic devices. Researchers have demonstrated that this compound can serve as a building block for constructing highly efficient organic light-emitting diodes (OLEDs) due to its excellent electron transport properties. The combination of the triazolo ring system with halogen substituents enhances the molecule's ability to facilitate charge transfer processes, making it a promising candidate for next-generation display technologies.

In addition to its role in materials science, 7-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine has also been explored in medicinal chemistry. The compound exhibits potential as a scaffold for designing bioactive molecules targeting various therapeutic areas. For instance, recent investigations have shown that derivatives of this compound may possess anti-inflammatory and anticancer properties. The halogen atoms at positions 7 and 3 play a crucial role in modulating the pharmacokinetic profiles of these derivatives, making them suitable for further preclinical studies.

The synthesis of 7-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. The introduction of bromine and chlorine substituents is achieved through electrophilic substitution reactions under controlled conditions. The final product is purified using chromatographic techniques to ensure high purity levels required for both research and industrial applications.

The structural integrity and stability of 7-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine make it an ideal candidate for use in high-performance polymers and composites. Its ability to form strong intermolecular interactions contributes to the development of materials with enhanced mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound's unique characteristics to create lightweight yet durable materials suitable for aerospace and automotive industries.

In conclusion, 7-bromo-3-chloro-[1,2,4]triazolo[4,3-a]pyridine, with its CAS number 1020036-52-5, stands as a versatile building block in modern chemistry. Its applications span across materials science, medicinal chemistry, and polymer technology. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in driving innovation across various scientific disciplines.